Cas no 953229-96-4 (N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 953229-96-4
• MF: C₂₀H₂₃N₃O₅
• MW: 385.413725137711
• CID: 6076223
• PubChem ID: 16887270
• Update Time: 2025-07-14

N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• N'-(1,3-benzodioxol-5-yl)-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• AKOS024489577
• 953229-96-4
• VU0629245-1
• N-(2H-1,3-benzodioxol-5-yl)-N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide
• F5016-0785
• N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

• Inchi： 1S/C20H23N3O5/c24-19(20(25)22-15-3-4-17-18(10-15)28-13-27-17)21-11-14-5-7-23(8-6-14)12-16-2-1-9-26-16/h1-4,9-10,14H,5-8,11-13H2,(H,21,24)(H,22,25)
• InChI Key： PTRZCEFOVHBBOU-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2=CC=CO2)CC1)(=O)C(NC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 385.16377084g/mol
• Monoisotopic Mass: 385.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide and Its Significance in Modern Chemical Biology

N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-ylmethylpiperidin-4-yl}methyl)ethanediamide, with the CAS number 953229-96-4, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The benzodioxol moiety and the furan-based substituent contribute to its unique pharmacological properties, making it a subject of intense study in academic and industrial research settings.

The structural composition of this compound is a testament to the ingenuity of medicinal chemists who meticulously design molecules to target specific biological pathways. The presence of the piperidin group enhances its solubility and bioavailability, which are critical factors in the development of effective pharmaceutical agents. Furthermore, the amide linkage in its structure suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating cellular processes.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological disorders. The benzodioxol scaffold is particularly interesting in this context, as it has been shown to exhibit properties that are relevant to neuropharmacology. Studies have indicated that derivatives of this scaffold can interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The incorporation of the furan moiety into the molecule may further enhance its ability to interact with these receptors, potentially leading to the development of more effective treatments.

The compound's potential extends beyond neurological applications. Emerging research suggests that it may also have antimicrobial properties, making it a candidate for developing new antibiotics. The complex interplay between the various functional groups in its structure may contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. This dual functionality makes it an attractive candidate for further exploration in antimicrobial drug discovery.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-ylmethylpiperidin-4-yl}methyl)ethanediamide is a testament to the advancements in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise of chemists but also underscore the importance of innovative methodologies in drug development.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-N'-({1-(furan-2-ylmethylpiperidin-4-yl}methyl)ethanediamide (CAS no. 953229-96-4) is a promising compound with significant potential in various therapeutic areas. Its unique structural features and demonstrated pharmacological properties make it a valuable asset in the ongoing quest for novel pharmaceutical agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in addressing some of the most pressing challenges in medicine today.